Cas no 1286278-88-3 (2-Bromo-6-(1H-pyrrol-2-YL)pyridine)

2-Bromo-6-(1H-pyrrol-2-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a bromine atom at the 2-position and a pyrrole ring at the 6-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The pyrrole moiety contributes to potential biological activity and coordination properties, useful in ligand design for catalysis. Its well-defined reactivity and structural features make it valuable for constructing complex molecular architectures in medicinal and materials chemistry research.

2-Bromo-6-(1H-pyrrol-2-YL)pyridine structure

1286278-88-3 structure

Product Name:2-Bromo-6-(1H-pyrrol-2-YL)pyridine

CAS No:1286278-88-3

MF:C₉H₇BrN₂

MW:223.069280862808

CID:4827531

Update Time:2025-06-12

2-Bromo-6-(1H-pyrrol-2-YL)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-BROMO-6-(1H-PYRROL-2-YL)PYRIDINE
- 2-Bromo-6-(1H-pyrrole-2-yl)pyridine
- 2-Bromo-6-(1H-pyrrol-2-YL)pyridine
- Inchi： 1S/C9H7BrN2/c10-9-5-1-3-8(12-9)7-4-2-6-11-7/h1-6,11H
- InChI Key： XFQHLOXMKFRLCC-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C2=CC=CN2)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 152
XLogP3: 2.4
Topological Polar Surface Area: 28.7

2-Bromo-6-(1H-pyrrol-2-YL)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029198002-250mg	2-Bromo-6-(1h-pyrrol-2-yl)pyridine	1286278-88-3	97%	250mg	$414.06	2022-04-03
Alichem	A029198002-1g	2-Bromo-6-(1h-pyrrol-2-yl)pyridine	1286278-88-3	97%	1g	$1,024.08	2022-04-03
Chemenu	CM492872-1g	2-Bromo-6-(1H-pyrrol-2-yl)pyridine	1286278-88-3	97%	1g	$985	2024-08-02

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Additional information on 2-Bromo-6-(1H-pyrrol-2-YL)pyridine

Introduction to 2-Bromo-6-(1H-pyrrol-2-YL)pyridine (CAS No. 1286278-88-3)

2-Bromo-6-(1H-pyrrol-2-YL)pyridine, with the CAS number 1286278-88-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, which include a bromine atom and a pyrrole ring attached to a pyridine core. These structural elements contribute to its potential applications in various areas, including drug discovery and materials science.

The chemical structure of 2-Bromo-6-(1H-pyrrol-2-YL)pyridine can be represented as C₉H₉BrN₂. The presence of the bromine atom makes it an excellent starting material for further synthetic transformations, particularly in the context of palladium-catalyzed cross-coupling reactions. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and functional materials.

In recent years, 2-Bromo-6-(1H-pyrrol-2-YL)pyridine has been extensively studied for its potential biological activities. One notable area of research is its use as a building block in the synthesis of novel pyrrolopyridine derivatives. These derivatives have shown promising results in various biological assays, including anti-inflammatory, anti-cancer, and neuroprotective activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrrolopyridine derivatives derived from 2-Bromo-6-(1H-pyrrol-2-YL)pyridine exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

The versatility of 2-Bromo-6-(1H-pyrrol-2-YL)pyridine extends beyond its biological applications. In materials science, this compound has been explored for its potential use in the development of organic semiconductors and luminescent materials. The combination of the pyrrole and pyridine moieties provides unique electronic properties that can be exploited for various technological applications. A recent study published in Advanced Materials highlighted the use of 2-Bromo-6-(1H-pyrrol-2-YL)pyridine-based polymers as efficient materials for organic light-emitting diodes (OLEDs).

The synthetic accessibility of 2-Bromo-6-(1H-pyrrol-2-YL)pyridine is another factor that contributes to its widespread use in research and development. Several efficient synthetic routes have been developed to prepare this compound, including metal-catalyzed coupling reactions and multicomponent reactions. These methods not only improve the yield and purity of the final product but also reduce the environmental impact by minimizing waste generation.

In addition to its synthetic and biological applications, 2-Bromo-6-(1H-pyrrol-2-YL)pyridine has also been studied for its potential use as a ligand in coordination chemistry. The ability to form stable complexes with various metal ions makes it a valuable tool for developing new catalysts and sensors. For example, a study published in Inorganic Chemistry demonstrated that complexes formed with 2-Bromo-6-(1H-pyrrol-2-YL)pyridine exhibited high catalytic activity in asymmetric synthesis reactions.

The future prospects for 2-Bromo-6-(1H-pyrrol-2-YL)pyridine are promising. Ongoing research is focused on optimizing its properties for specific applications and exploring new derivatives with enhanced functionalities. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing various fields of science and technology.